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Introduction
Lead(II) carbonate (PbCO₃), a compound known since antiquity, presents a fascinating case

study in the intersection of material science, toxicology, and industrial application.[1][2]

Historically prized as the pigment "white lead" for its opacity and durability in paints and

cosmetics, its use has been curtailed due to its inherent toxicity.[1][2][3] However, lead
carbonate and its related compounds continue to be subjects of academic and industrial

research, finding applications as catalysts, in the synthesis of other lead compounds, and in

specific industrial processes.[4][5][6] This guide provides a comprehensive overview of the core

physicochemical properties of lead carbonate, offering insights valuable to researchers in

chemistry, materials science, and toxicology.

Chemical and Physical Identity
Lead carbonate is an inorganic compound with the chemical formula PbCO₃.[4][7] It is a white,

crystalline solid that occurs naturally as the mineral cerussite.[3][4]

Table 1: Fundamental Properties of Lead(II) Carbonate
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Property Value Source(s)

Chemical Formula PbCO₃ [4][6][7][8]

Molecular Weight 267.21 g/mol [6][9][10]

Appearance
White or colorless crystalline

powder
[1][3][11][12]

Density 6.6 g/cm³ [2][3][13]

Melting Point
Decomposes at approximately

315 °C
[2][6][11][12][13][14]

CAS Number 598-63-0 [10][12][14]

Crystal Structure and Morphology
Lead(II) carbonate, in its mineral form cerussite, crystallizes in the orthorhombic system.[15] It

belongs to the aragonite group of carbonates, sharing a similar crystal structure with

compounds like aragonite (CaCO₃), strontianite (SrCO₃), and witherite (BaCO₃).[15] The

structure is characterized by a dense, highly crosslinked network of lead(II) cations (Pb²⁺) and

carbonate anions (CO₃²⁻).[4] X-ray crystallography studies have revealed that the Pb(II)

centers are seven-coordinate, surrounded by multiple carbonate ligands.[4]

Several other lead carbonate-containing structures are known, often referred to as basic lead
carbonates. These include:

White lead: 2PbCO₃·Pb(OH)₂[4]

Shannonite: PbCO₃·PbO[4]

Plumbonacrite: 3PbCO₃·Pb(OH)₂·PbO[4]

The synthesis method can influence the resulting crystal product. For instance, more alkaline

precursors tend to produce hydroxy-carbonate structures like abellaite or hydrocerussite, while

less alkaline precursors favor the formation of the simple carbonate structure, cerussite.[16]

Solubility and Reactivity
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Solubility Profile
Lead carbonate exhibits low solubility in water.[1][3] This insolubility was a key factor in its

historical use as a pigment.[3] However, its solubility is influenced by several factors:

Acidity (pH): Lead carbonate is soluble in dilute acids.[1][3][6] The carbonate ion reacts with

acids to form carbonic acid, which then decomposes to release carbon dioxide gas, driving

the dissolution of the lead salt.[3] This can be represented by the following general reaction:

PbCO₃(s) + 2H⁺(aq) → Pb²⁺(aq) + H₂O(l) + CO₂(g)

Temperature: The solubility of lead carbonate in water generally increases with higher

temperatures.[3]

Alkalies: It is also soluble in alkali solutions.[5][6]

Table 2: Solubility of Lead(II) Carbonate
Solvent Solubility Source(s)

Water
Insoluble (0.00011 g/100 mL at

20 °C)
[2][3][6]

Dilute Acids Soluble [1][3][6]

Alcohol Insoluble [2][6][12]

Ammonia Insoluble [6]

Alkali Solutions Soluble [5][6]

Thermal Decomposition
Upon heating, lead carbonate decomposes to lead(II) oxide (PbO) and carbon dioxide.[1][2]

[14] The decomposition temperature is approximately 315 °C.[2][6][11][12][13][14] The thermal

stability of metal carbonates is related to the reactivity of the metal; carbonates of less reactive

metals, like lead, decompose more readily upon heating compared to those of highly reactive

metals.[17][18][19]

The decomposition reaction is as follows: PbCO₃(s) → PbO(s) + CO₂(g)
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The color of the resulting lead oxide can vary depending on the conditions, but it is often

described as an orange or yellow solid.[18]

Reactivity with Other Substances
Lead carbonate reacts violently with fluorine, which can create a fire hazard.[11][20][21]

Synthesis and Preparation
Lead carbonate can be synthesized through several precipitation methods. A common

laboratory and industrial approach involves reacting a soluble lead salt, such as lead(II) acetate

or lead(II) nitrate, with a source of carbonate ions.[5][16][22]

Example Synthesis Protocol: One method involves passing carbon dioxide gas into a cold,

dilute solution of lead(II) acetate.[4][5] Another approach is to mix a solution of lead(II) nitrate

with a solution of sodium carbonate.[22] Controlling reaction conditions such as temperature

and reactant concentrations is crucial to obtain the desired stoichiometry and purity.[5]

More advanced synthesis techniques, such as using ultrasonication or microwave irradiation in

a polyol process, have been explored to produce lead(II) carbonate-containing nanoparticles.

[16]

Analytical Characterization
A variety of analytical techniques are employed to characterize the physicochemical properties

of lead carbonate.

Table 3: Analytical Techniques for Lead Carbonate
Characterization
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Technique Purpose Source(s)

X-ray Diffraction (XRD)
Determining crystal structure

and phase identification.
[23]

Scanning Electron Microscopy

(SEM)

Observing particle morphology

and size.
[24]

Transmission Electron

Microscopy (TEM)

High-resolution imaging of

nanostructures.
[24]

Raman Spectroscopy

Identifying molecular vibrations

and confirming chemical

composition.

[23][25]

X-ray Fluorescence (XRF) Elemental analysis. [23]

Thermal Analysis (e.g., TGA,

DSC)

Studying thermal stability and

decomposition behavior.
[23]

Toxicological and Environmental Considerations
Lead and its compounds are well-documented toxicants.[1][3][26] Lead carbonate is toxic by

inhalation and ingestion.[2][20][27] Chronic exposure can lead to a range of health issues,

including effects on the blood, nervous system, and kidneys.[20][21][26] It is also recognized as

a reproductive and developmental toxicant.[20][26][27] Due to these health risks, the use of

lead carbonate is heavily regulated in many countries.[1]

From an environmental perspective, lead carbonate is persistent and can bioaccumulate in

plants and mammals.[20] It is crucial to prevent its release into the environment.[20]

Applications
Despite its toxicity, lead carbonate has several specialized industrial applications:

Catalyst: It is used as a catalyst in the polymerization of formaldehyde.[4][6]

Component in Materials: It is used in some high-pressure lubricating greases, as a coating

for vinyl chloride polymers to improve dielectric properties, and to enhance the bonding of
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chloroprene to wire.[4][6]

Radiation Shielding: Its high density makes it suitable for use in materials designed for

shielding against X-rays and gamma radiation.[1]

Precursor for other Lead Compounds: It serves as an intermediate in the synthesis of other

lead-containing compounds.[5]

Conclusion
Lead carbonate possesses a unique set of physicochemical properties that have dictated its

historical and modern applications. Its high density, opacity, and reactivity have made it a

valuable material in various industrial contexts. However, its significant toxicity necessitates

careful handling and has led to a decline in its widespread use. For researchers, a thorough

understanding of its crystal structure, solubility, thermal behavior, and reactivity is essential for

both exploring novel applications and mitigating its potential health and environmental risks.

Experimental Workflows and Diagrams
Diagram 1: Synthesis of Lead Carbonate via
Precipitation
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Caption: Workflow for the synthesis of lead carbonate.

Diagram 2: Thermal Decomposition of Lead Carbonate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://en.wikipedia.org/wiki/Lead_carbonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6317960.htm
https://chemiis.com/product/lead-carbonate/
https://www.nbinno.com/article/dye-intermediates/the-chemistry-behind-lead-ii-carbonate-basic-properties-and-synthesis
https://www.benchchem.com/product/b7884637?utm_src=pdf-body
https://www.benchchem.com/product/b7884637?utm_src=pdf-body
https://www.benchchem.com/product/b7884637?utm_src=pdf-body-img
https://www.benchchem.com/product/b7884637?utm_src=pdf-body
https://www.benchchem.com/product/b7884637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7884637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lead Carbonate (PbCO₃)
(White Solid)

Heating (≈315 °C)

Lead(II) Oxide (PbO)
(Yellow/Orange Solid)

Carbon Dioxide (CO₂)
(Gas)

Click to download full resolution via product page

Caption: Thermal decomposition pathway of lead carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=1304
https://www.webelements.com/compounds/lead/lead_carbonate.html
https://pubs.acs.org/doi/pdf/10.1021/ed083p1458
https://mineralexpert.org/article/cerussite-mineral-lead-carbonate-overview
https://pubs.acs.org/doi/10.1021/acsomega.4c08839
https://edu.rsc.org/experiments/thermal-decomposition-of-metal-carbonates/450.article
https://edu.rsc.org/experiments/thermal-decomposition-of-metal-carbonates/450.article
https://m.youtube.com/watch?v=zRIDdYtf8So
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Descriptive_Chemistry/Elements_Organized_by_Block/1_s-Block_Elements/Group__2_Elements%3A_The_Alkaline_Earth_Metals/1Group_2%3A_Chemical_Reactions_of_Alkali_Earth_Metals/The_Thermal_Stability_of_the_Nitrates_and_Carbonates
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0999
https://www.chemicalbook.com/msds/lead-carbonate.pdf
https://patents.google.com/patent/US641751A/en
https://patents.google.com/patent/US641751A/en
https://www.researchgate.net/publication/342694114_Characterisation_of_lead_carbonate_white_pigments_submitted_to_AMS_radiocarbon_dating
https://www.researchgate.net/publication/257131188_Preparation_of_lead_carbonate_from_spent_lead_paste_via_chemical_conversion
https://www.mdpi.com/1996-1944/19/1/162
https://www.industrialchemicals.gov.au/sites/default/files/Lead%20carbonates_Human%20health%20tier%20II%20assessment.pdf
https://astechireland.ie/sites/default/files/2024-01/SDB_2558_GB_EN.pdf
https://www.benchchem.com/product/b7884637#physicochemical-properties-of-lead-carbonate-for-academic-research
https://www.benchchem.com/product/b7884637#physicochemical-properties-of-lead-carbonate-for-academic-research
https://www.benchchem.com/product/b7884637#physicochemical-properties-of-lead-carbonate-for-academic-research
https://www.benchchem.com/product/b7884637#physicochemical-properties-of-lead-carbonate-for-academic-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7884637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b7884637?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7884637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

